Cas no 2680858-96-0 (2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid)

• Product Name: 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid
• CAS No: 2680858-96-0
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5651250
• PubChem ID: 165916612
• Update Time: 2025-05-20

2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(trifluoroacetamido)benzoic acid
• EN300-28280870
• 2680858-96-0
• 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid

• Inchi： 1S/C11H10F3NO3/c1-5-3-6(2)8(9(16)17)7(4-5)15-10(18)11(12,13)14/h3-4H,1-2H3,(H,15,18)(H,16,17)
• InChI Key： USGABXLPCBRBPY-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C)C=C(C)C=1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid

Introduction to 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid (CAS No. 2680858-96-0)

2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680858-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include dimethyl substitution at the 2- and 4-positions of the benzene ring and a trifluoroacetamide functional group at the 6-position. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its biological activity and potential applications.

The presence of the trifluoroacetamide moiety is particularly noteworthy, as trifluoromethyl groups are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In the context of 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid, this group likely plays a crucial role in determining its interaction with biological targets, thereby influencing its pharmacological profile. The dimethyl substituents at the 2- and 4-positions further enhance the steric and electronic properties of the molecule, potentially contributing to its selectivity in binding to specific receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional aspects of such compounds. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists have been able to predict the binding modes of 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways, making it a promising candidate for further exploration in drug discovery.

Moreover, the growing interest in fluorinated compounds stems from their enhanced bioavailability and improved pharmacokinetic properties. The fluorine atoms in the trifluoroacetamide group contribute to increased metabolic resistance, which is a desirable trait for long-acting pharmaceuticals. This characteristic has prompted researchers to investigate 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid as a potential lead compound for developing novel therapeutic agents that require prolonged efficacy.

In parallel, synthetic methodologies have been refined to facilitate the efficient preparation of complex benzoic acid derivatives like 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions and fluorination techniques to introduce fluorinated moieties with high precision. These advancements have not only improved yield but also reduced the environmental impact of synthetic processes, aligning with sustainable chemistry principles.

The biological evaluation of 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid has been conducted using both in vitro and in vivo models. Preliminary findings indicate that the compound demonstrates moderate potency in inhibiting certain inflammatory mediators, suggesting its potential utility in treating conditions associated with excessive inflammation. Additionally, its interaction with cellular pathways related to oxidative stress has been explored, revealing possible mechanisms through which it might exert its effects.

One of the most exciting developments in recent years has been the integration of machine learning algorithms into drug discovery pipelines. These algorithms can analyze vast datasets to identify patterns and correlations between molecular structures and biological activities. When applied to compounds like 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid, machine learning models have predicted novel bioactivities and optimized derivatives with enhanced efficacy. Such computational tools are accelerating the pace at which new drug candidates are identified and validated.

The role of 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid as an intermediate in more complex drug synthesis cannot be overstated. Its structural framework provides a versatile platform for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. For instance, modifications at the carboxylic acid group could yield esters or amides that exhibit improved solubility or bioavailability, while alterations at the trifluoroacetamide moiety might lead to new pharmacological activities.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid are poised to play a pivotal role in addressing unmet medical needs. The combination of innovative synthetic strategies, advanced computational methods, and rigorous biological evaluation ensures that this molecule remains at the forefront of pharmaceutical innovation. Future studies may also explore its potential applications in beyond-the-label uses or as a scaffold for next-generation therapeutics.

In conclusion,2,4-Dimethyl-6-(trifluoroacetamido)benzoic acid (CAS No. 2680858-96-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant biological potential. Its unique combination of substituents makes it a valuable asset in drug discovery efforts aimed at modulating complex disease pathways. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly contribute to breakthroughs in medicinal chemistry and therapeutic development.